1-(Cyclopropylmethyl)-3-methyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-(cyclopropylmethyl)-5-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C9H12N2O2/c1-6-4-8(9(12)13)11(10-6)5-7-2-3-7/h4,7H,2-3,5H2,1H3,(H,12,13)
• InChI Key: ILHLWXWICCOESD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)O)CC2CC2
• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol

Description

1-(Cyclopropylmethyl)-3-methyl-1H-pyrazole-5-carboxylic acid, or CPMP, is a small molecule that has recently been the focus of much scientific research. It is a cyclic organic compound that has been used in a variety of applications, from drug synthesis to biochemistry. CPMP has a wide range of properties, including low toxicity, high solubility, and a low melting point. Because of these properties, CPMP has been used in a variety of research applications, from drug synthesis to biochemistry.

Scientific Research Applications

Plant Hormone Research

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• Application : Researchers use ACC profiling to study ethylene indirectly. .
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Suzuki–Miyaura Coupling

• Application : ACC derivatives serve as boron reagents in SM coupling reactions. .

Mechanism of Action

Cyclopropylmethyl Compounds

The cyclopropylmethyl group in “1-(Cyclopropylmethyl)-3-methyl-1H-pyrazole-5-carboxylic acid” is a common structural motif in many bioactive molecules. Compounds containing this group can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Pyrazole Derivatives

The pyrazole group is another important structural motif in medicinal chemistry. Pyrazole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .